1-(2-Fluorophenyl)ethane-1-sulfonamide
Overview
Description
1-(2-Fluorophenyl)ethane-1-sulfonamide is a chemical compound with the CAS Number: 1250852-33-5 . It has a molecular weight of 203.24 . The IUPAC name for this compound is 1-(2-fluorophenyl)ethanesulfonamide .
Molecular Structure Analysis
The InChI code for 1-(2-Fluorophenyl)ethane-1-sulfonamide is 1S/C8H10FNO2S/c1-6(13(10,11)12)7-4-2-3-5-8(7)9/h2-6H,1H3,(H2,10,11,12) . This indicates the molecular structure of the compound.The physical form of 1-(2-Fluorophenyl)ethane-1-sulfonamide is not specified in the search results .
Scientific Research Applications
Organic Synthesis
In the realm of organic chemistry, 1-(2-Fluorophenyl)ethane-1-sulfonamide is utilized as a building block for synthesizing more complex molecules. Its sulfonamide group can act as a leaving group or be transformed into other functional groups, making it a versatile reagent in synthetic routes .
Chemical Biology
This compound finds its use in chemical biology, particularly in the study of protein interactions. The fluorine atom can be used as a probe in 19F NMR spectroscopy, providing insights into the structure and dynamics of proteins .
Drug Discovery
In drug discovery, 1-(2-Fluorophenyl)ethane-1-sulfonamide serves as a precursor for the synthesis of potential pharmacologically active molecules. Its structural motif is found in many bioactive compounds, and modifications to its core structure can lead to new drug candidates .
Materials Science
Materials scientists may employ this compound in the development of new materials. Its ability to introduce sulfonamide functionality can be crucial in creating polymers with specific properties, such as increased durability or chemical resistance .
Analytical Chemistry
The compound’s unique structure allows it to be used as a standard or reference material in various analytical techniques, including mass spectrometry and chromatography, aiding in the identification and quantification of complex mixtures .
Catalysis
1-(2-Fluorophenyl)ethane-1-sulfonamide: can also be used in catalysis research. The sulfonamide group can act as a ligand, binding to metals and forming catalysts that facilitate a wide range of chemical reactions .
Safety And Hazards
properties
IUPAC Name |
1-(2-fluorophenyl)ethanesulfonamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10FNO2S/c1-6(13(10,11)12)7-4-2-3-5-8(7)9/h2-6H,1H3,(H2,10,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UZOWUHHJJKCKOY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1F)S(=O)(=O)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10FNO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Fluorophenyl)ethane-1-sulfonamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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